Journal Name:IEEE Transactions on Nanotechnology
Journal ISSN:1536-125X
IF:2.967
Journal Website:http://ieeexplore.ieee.org/xpl/RecentIssue.jsp?punumber=7729
Year of Origin:0
Publisher:Institute of Electrical and Electronics Engineers Inc.
Number of Articles Per Year:180
Publishing Cycle:Quarterly
OA or Not:Not
IEEE Transactions on Nanotechnology ( IF 2.967 ) Pub Date: 2023-07-27 , DOI:
10.1002/ceat.202300062
The dispersion of batch time, i.e., the time for finalizing batch crystallization satisfying batch end conditions, in internally seeded cooling crystallization with direct nucleation control (DNC) was estimated by computer simulation. The batch time is considered to disperse at such crystallization due to stochastic nucleation. In this study, first, a population balance equation was digitized for numerical calculation, and the simulation was developed in MATLAB. Then, repetitive simulations of internally seeded cooling crystallization considering stochastic nucleation with DNC were performed. Finally, the batch time of each simulation was arranged. As a result, it was found that there is little batch time dispersion in crystallization controlled by DNC and without adding seed.
IEEE Transactions on Nanotechnology ( IF 2.967 ) Pub Date: 2023-07-19 , DOI:
10.1002/ceat.202300142
Through Euler/Euler large eddy simulation (LES) modeling, it is demonstrated that turbulent dispersion of bubbles can effectively indicate the impact of turbulent eddies on the bubble dynamics, i.e., the bubble oscillation behavior. This finding builds on previous work using the Euler/Lagrange LES modeling approach and leads to a significant improvement in predicting bubble lateral dispersion. Spatially filtered terms were proposed for the subgrid-scale (SGS) turbulent dispersion and added mass stress force models, with a modification made to the SGS eddy viscosity to reflect bubble turbulent dispersion and oscillations. The proposed model substantially improves the prediction of bubble volume fraction distribution, bubble and liquid phase velocity profiles, the turbulent kinetic energy spectrum, and mass transfer.
IEEE Transactions on Nanotechnology ( IF 2.967 ) Pub Date: 2023-06-12 , DOI:
10.1002/ceat.202200586
The effects of alkaline pretreatment of walnut shells (WS) utilizing NaOH, Ca(OH)2, or KOH were studied. The highest lignin recovery was obtained from WS pretreated with NaOH-glycerol. The optimum lignin recovery after pretreatment could be achieved when the NaOH/solid value was 20:1 (mL g−1). CaCl2 loading could enhance lignin flocculation, which improved the lignin recovery. Also, the efficiency of enzymatic hydrolysis was determined when xylanase and cellulase were added to the pretreated residue. WS pretreated in NaOH-water and NaOH-glycerol solutions were found to result in the highest xylose and glucose concentrations. This study indicates the broad application prospects of alkaline pretreatment of lignocellulosic biomass in agriculture and industry.
IEEE Transactions on Nanotechnology ( IF 2.967 ) Pub Date: 2023-05-25 , DOI:
10.1002/ceat.202200442
Combustion of hydrocarbons with pure oxygen as oxidizer is used, e.g., in high-temperature processes such as the partial oxidation (POX) of hydrocarbons to produce synthesis gas of high purity. Due to the prevailing temperatures, active cooling is required for many parts. For laboratory-scale experiments, the dimensions of key parts are too small for conventional manufacturing processes. One example is the manufacturing of a burner plate especially developed for POX processes. The complex geometries of several hundreds of burner nozzles and perpendicular cooling channels across the diameter of the burner plate cannot be manufactured in a conventional way. For this burner, the advantage of chemical etching of thin sheet material and stacking of multiple sheet layouts was used to assemble the layout of the burner. The burner plate was then diffusion-bonded, allowing the complex design to be realized. The partial oxidation of CH4/O2 flames at the laboratory scale could thus be studied under industrially relevant conditions.
IEEE Transactions on Nanotechnology ( IF 2.967 ) Pub Date: 2023-07-13 , DOI:
10.1002/ceat.202200272
Operating conditions and selectivity of a new perovskite nanocatalyst were studied in Fischer-Tropsch synthesis using a fixed-bed microreactor. Selectivity equations were obtained using the experimental data collected from a hydrogenation process in a fixed-bed microreactor. The operating conditions were obtained by defining the design-of-experiment scope based on response surface methodology, on 3 levels and in 15 tests. The optimum selectivity for alkenes relative to alkanes was obtained at 349.7 °C, 3.2 bar, and a H2/CO volumetric ratio of 1. Also, the optimum selectivity for alkenes relative to the overall selectivity for other products was attained at 250 °C, 2.3 bar, and a feed volumetric ratio of 2.
IEEE Transactions on Nanotechnology ( IF 2.967 ) Pub Date: 2023-07-05 , DOI:
10.1002/ceat.202300148
Manganese-antimony composite oxide catalysts were prepared for use in low-temperature selective catalytic reduction of flue gas, by adopting the strategy of passivation to regulate the valence state of the active component and control catalytic activity. Activity evaluation results found that MnSb0.36Oy delivered 80 % NO conversion in the presence of SO2 at 200 °C, and nearly 90 % conversion at 250 °C. Doping with Sb changed the surface micromorphology, resulting in a perforated porousness layered foam with a porous structure of tens of nanometers, which was conducive to molecular mass transfer of the reaction gas. Doping with Sb regulated the valence state of the active MnOx component, which diminished catalytic oxidation of SO2, thus promoting catalyst stability and limiting the toxic effect of SO2.
IEEE Transactions on Nanotechnology ( IF 2.967 ) Pub Date: 2023-06-01 , DOI:
10.1002/ceat.202200457
A mathematical model is proposed to describe and simulate microalgae growth from emissions in an outdoor airlift photobioreactor. To this end, the influences of the concentration of total nitrogen, total phosphorus, CO2 present in the exhaust gases, temperature, and light intensity were considered in biomass production. The model was tested under different experimental conditions with biomass concentrations ranging from 2 g L−1 to 4.5 g L−1. Furthermore, the accuracy of the airlift photobioreactor simulations was greater than 90 %. Thus, the developed model was able to satisfactorily describe the experimental data, so that it can be applied in other microalgae systems for optimizing biomass production, both on laboratory and pilot scales.
IEEE Transactions on Nanotechnology ( IF 2.967 ) Pub Date: 2023-05-22 , DOI:
10.1002/ceat.202200606
The ability to predict particle dispersion, interaction, and deposition in turbulent pipes is of value in improving the transport and process efficiency of high concentration particulate flows. In this work, the settling and deposition behavior of suspensions of dense particles in a cylindrical pipe has been studied using direct numerical simulation coupled with Lagrangian particle tracking, with the influence of Stokes number on deposition behavior examined. From the analysis performed, it can be concluded that particle deposition is sensitive to Stokes number. In particular, the dispersion function and mean vertical displacement of the particles are demonstrated to decrease considerably faster with time at the higher Stokes number. Particle migration towards the lower wall regions of the pipe also shows the formation of a solid bed of these particles, whilst over the same time period only dune-like structures are produced at the lower Stokes number. Further analysis of the particle dynamics confirms these findings and generates insight into the particle dynamics within the deposition regions.
IEEE Transactions on Nanotechnology ( IF 2.967 ) Pub Date: 2023-06-21 , DOI:
10.1002/ceat.202300010
The objective of this review is to interpret the usage of alternative renewable systems that is imperative for future developments on a global industrial scale. Microalgae have appeared as the most realistic source for biofuel generation due to the accumulation of lipids in most of the strains with rapid biomass expansion and greater photosynthetic efficiency than land plants. Microalgal-derived feedstocks have a broad range of commercial advantages and can be used as promising renewable fuel substitutes with zero net CO2 emission. Important facets of algal-based biofuel production, growing and harvesting techniques, approaches to thermochemical conversion, synthesis of commodities with added value, and recent breakthroughs in the field of synthetic biology for fuel production are covered.
IEEE Transactions on Nanotechnology ( IF 2.967 ) Pub Date: 2023-05-30 , DOI:
10.1002/ceat.202300043
3%La-10%Co/Al2O3 catalyst was synthesized and catalytically optimized by using response surface methodology (RSM) for ethylene glycol dry reforming (EGDR). 3%La-10%Co/Al2O3 showed excellent EGDR, whereby optimum performance (EG conversion of 80.43 %, CO2 conversion of 42.51 %, H2 yield of 76.41 %, and CO yield of 71.77 %) was attained under moderate reaction conditions (998 K, CO2 partial pressure of 15 kPa, and EG partial pressure of 23 kPa). The RSM model was statistically significant, and validation experiments showed a negligible discrepancy between the experimental and predicted values, demonstrating the validity and dependability of the model. The stability and regeneration studies evidenced the feasibility and catalytic stability of 3%La-10%Co/Al2O3.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | ENGINEERING, ELECTRICAL & ELECTRONIC 工程:电子与电气3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
6.60 | 65 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
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